Cas no 3066-65-7 (Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester)

• Product Name: Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester
• CAS No: 3066-65-7
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• MDL: MFCD00085427
• CID: 320036
• PubChem ID: 76472
• Update Time: 2025-11-02

Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester
• ethyl N-[6-(ethoxycarbonylamino)hexyl]carbamate
• 1,2-dicarbethoxyhexahydropyridazine
• 1,6-bis(ethoxycarbonylamino)hexane
• 1,6-bis-(ethoxycarbonylamino)-hexane
• AC1Q65GE
• AR-1I4811
• diethyl N,N'-hexamethylenedicarbamate
• diethyl tetrahydropyridazine-1,2-dicarboxylate
• N,N'-Hexandiyl-bis-carbamidsa
• N,N'-hexanediyl-bis-carbamic acid diethyl ester
• NSC134988
• SureCN7778467
• tetrahydro-1,2-pyridazinedicarboxylic acid,diethyl ester
• tetrahydro-pyridazine-1,2-dicarboxylic acid diethyl ester
• Diethyl hexane-1,6-diyldicarbamate
• Ethyl hexamethylenedicarbamate
• NSC-26300
• Diethyl hexane-1,6-diylbis(hydrogen carbonimidate)
• DIETHYL HEXAMETHYLENEDICARBAMATE
• SCHEMBL1023071
• Carbamic acid, 1,6-hexanediylbis-, diethyl ester
• AKOS003622888
• 3066-65-7
• CS-0450776
• Carbamic acid, N,N'-1,6-hexanediylbis-, C,C'-diethyl ester
• hexamethylene diurethane
• DTXSID60952915
• NSC26300
• NSC 26300
• DS-007457
• Carbamic acid,n,n-1,6-hexanediylbis-, c,c-diethyl ester

• MDL： MFCD00085427
• Inchi： 1S/C12H24N2O4/c1-3-17-11(15)13-9-7-5-6-8-10-14-12(16)18-4-2/h3-10H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key： FWKGEANWQNXYRM-UHFFFAOYSA-N
• SMILES： O(CC)C(NCCCCCCNC(=O)OCC)=O

Computed Properties

• Exact Mass: 260.17372
• Monoisotopic Mass: 260.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 407.7±28.0 °C at 760 mmHg
• Flash Point: 200.4±24.0 °C
• PSA: 76.66
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester

Comprehensive Guide to Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester (CAS No. 3066-65-7): Properties, Applications, and Market Insights

Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester (CAS No. 3066-65-7) is a specialized organic compound with a wide range of applications in industrial and research settings. This compound, also known as hexamethylene bis(ethyl carbamate), belongs to the class of carbamate esters, which are known for their versatility in chemical synthesis and material science. Its molecular formula is C₁₂H₂₄N₂O₄, and it features a hexamethylene backbone with ethyl carbamate groups at both ends. This unique structure makes it valuable for various applications, including polymer modification, crosslinking agents, and specialty chemical synthesis.

The growing interest in sustainable materials and green chemistry has increased the demand for compounds like Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester. Researchers are exploring its potential in biodegradable polymers and eco-friendly coatings, aligning with global trends toward reducing environmental impact. Additionally, its role in advanced material science has made it a subject of interest in academic and industrial research, particularly in the development of high-performance resins and adhesives.

One of the key advantages of 3066-65-7 is its stability under various conditions, making it suitable for use in high-temperature applications. Its low volatility and compatibility with other chemicals further enhance its utility in formulations requiring precise control over reactivity. Manufacturers often utilize this compound as a crosslinking agent in polyurethane systems, where it contributes to improved mechanical properties and durability.

In the pharmaceutical and agrochemical industries, Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester serves as an intermediate in the synthesis of more complex molecules. Its ability to act as a protecting group or building block in organic synthesis has been leveraged to develop novel compounds with enhanced bioactivity. This aligns with the increasing focus on precision chemistry and targeted drug delivery systems, which are among the most searched topics in modern chemical research.

From a market perspective, the demand for hexamethylene bis(ethyl carbamate) is expected to grow steadily, driven by advancements in material science and specialty chemicals. Companies are investing in research to expand its applications, particularly in renewable energy sectors such as battery materials and lightweight composites. These trends reflect broader industry shifts toward sustainability and innovation, making 3066-65-7 a compound of significant commercial interest.

For researchers and industry professionals seeking detailed technical data, Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester is available in high-purity grades to meet stringent requirements. Safety data sheets (SDS) and handling guidelines should always be consulted to ensure proper storage and usage. As the chemical industry continues to evolve, compounds like this will play a pivotal role in shaping future innovations.

In summary, CAS No. 3066-65-7 represents a versatile and valuable chemical with diverse applications across multiple industries. Its relevance in sustainable chemistry, material science, and pharmaceutical research ensures its continued importance in both academic and industrial settings. Whether you are exploring its use in polymer chemistry or seeking novel intermediates for synthesis, this compound offers a robust solution for modern chemical challenges.